Cas no 51930-93-9 (4-(tert-butoxy)butan-2-one)

4-(tert-butoxy)butan-2-one structure
4-(tert-butoxy)butan-2-one structure
Product Name:4-(tert-butoxy)butan-2-one
CAS No:51930-93-9
MF:C8H16O2
MW:144.211442947388
CID:1578290
PubChem ID:12696214
Update Time:2025-08-01

4-(tert-butoxy)butan-2-one Chemical and Physical Properties

Names and Identifiers

    • 2-Butanone, 4-(1,1-dimethylethoxy)-
    • 4-(tert-Butyloxy)butane-2-one
    • 4-(tert-butoxy)butan-2-one
    • 4-[(2-methylpropan-2-yl)oxy]butan-2-one
    • SCHEMBL8383006
    • EN300-1859311
    • 51930-93-9
    • 4-tert-Butoxy-2-butanone
    • DB-315922
    • Inchi： 1S/C8H16O2/c1-7(9)5-6-10-8(2,3)4/h5-6H2,1-4H3
    • InChI Key： ALDOTPGPCPLNEW-UHFFFAOYSA-N
    • SMILES： O(CCC(C)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 144.11508
  • Monoisotopic Mass: 144.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 111
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3

4-(tert-butoxy)butan-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1859311-0.05g
4-(tert-butoxy)butan-2-one
 51930-93-9 95%
0.05g
 $212.0 2023-09-18
Enamine
EN300-1859311-0.1g
4-(tert-butoxy)butan-2-one
 51930-93-9 95%
0.1g
 $317.0 2023-09-18
Enamine
EN300-1859311-0.25g
4-(tert-butoxy)butan-2-one
 51930-93-9 95%
0.25g
 $452.0 2023-09-18
Enamine
EN300-1859311-0.5g
4-(tert-butoxy)butan-2-one
 51930-93-9 95%
0.5g
 $713.0 2023-09-18
Enamine
EN300-1859311-1.0g
4-(tert-butoxy)butan-2-one
 51930-93-9 95%
1g
 $914.0 2023-06-03
Enamine
EN300-1859311-2.5g
4-(tert-butoxy)butan-2-one
 51930-93-9 95%
2.5g
 $1791.0 2023-09-18
Enamine
EN300-1859311-5.0g
4-(tert-butoxy)butan-2-one
 51930-93-9 95%
5g
 $2650.0 2023-06-03
Enamine
EN300-1859311-10.0g
4-(tert-butoxy)butan-2-one
 51930-93-9 95%
10g
 $3929.0 2023-06-03
Enamine
EN300-1859311-1g
4-(tert-butoxy)butan-2-one
 51930-93-9 95%
1g
 $914.0 2023-09-18
Enamine
EN300-1859311-5g
4-(tert-butoxy)butan-2-one
 51930-93-9 95%
5g
 $2650.0 2023-09-18

4-(tert-butoxy)butan-2-one Production Method

Production Method 1

78827-36-8 78827-36-8
865-47-4 865-47-4
51930-93-9 51930-93-9
869-07-8 869-07-8
Reaction Conditions
1.1 Solvents: tert-Butanol
Reference
The Favorskii rearrangement of α-chloro ketimines
De Kimpe, Norbert; et al, Journal of Organic Chemistry, 1986, 51(20), 3839-48

4-(tert-butoxy)butan-2-one Raw materials

4-(tert-butoxy)butan-2-one Preparation Products

4-(tert-butoxy)butan-2-one Related Literature

Related Categories

51930-93-9 (4-(tert-butoxy)butan-2-one) Related Products

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd